Cas no 1189703-82-9 (2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one)

• Product Name: 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one
• CAS No: 1189703-82-9
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5343000
• Update Time: 2025-06-22

2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)phthalazin-1(2H)-one
• 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one
• 2-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-phenylphthalazin-1-one

• Inchi： 1S/C24H18N4O2/c1-16-8-7-11-18(14-16)23-25-21(30-27-23)15-28-24(29)20-13-6-5-12-19(20)22(26-28)17-9-3-2-4-10-17/h2-14H,15H2,1H3
• InChI Key： WCCKAXBWRXLTQH-UHFFFAOYSA-N
• SMILES： O1C(CN2C(C3C=CC=CC=3C(C3C=CC=CC=3)=N2)=O)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 647
• XLogP3: 4.6
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one

Chemical Compound CAS No. 1189703-82-9: 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one

The compound CAS No. 1189703-82-9, also known as 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique properties and functionalities. The structure of this molecule incorporates a phthalazinone core, which is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone moiety. Additionally, the molecule features an oxadiazole ring and a methyl-substituted phenyl group, contributing to its structural complexity and functional diversity.

Recent studies have highlighted the importance of heterocyclic compounds like CAS No. 1189703-82-9 in drug discovery and development. The presence of the oxadiazole ring is particularly notable, as it is known to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures with enhanced bioavailability and pharmacokinetic profiles.

The synthesis of 2-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenyl-1,2-dihydrophthalazin-1-one involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the phthalazinone core through cyclization reactions and the subsequent incorporation of the oxadiazole moiety via nucleophilic substitution or coupling reactions. The methyl substitution on the phenyl group adds another layer of complexity to the molecule's structure, potentially influencing its solubility and stability under different conditions.

In terms of applications, this compound has shown promise in several areas. For instance, its phthalazinone core has been linked to photovoltaic properties, making it a candidate for use in organic electronics. Additionally, the presence of aromatic rings and heterocyclic systems suggests potential applications in materials science, such as in the development of advanced polymers or high-performance composites.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 1189703-82-9 with greater accuracy. These studies have revealed that the molecule exhibits favorable electronic transitions in the visible spectrum, which could be exploited for applications in optoelectronics or sensing technologies.

In conclusion, CAS No. 1189703-82-based compounds like 2-{[3-(3-methylphenyl)-1,2,4 oxadiazol 5 yl]methyl} 4 phenyl 1 2 dihydrophthalazin one represent a fascinating area of research with diverse potential applications across multiple disciplines. As ongoing studies continue to uncover new insights into their properties and functionalities, these compounds are expected to play an increasingly important role in both academic research and industrial innovation.